N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• InChI: InChI=1S/C21H18N4O4S/c1-11-7-12(2)23-20-17(11)18-19(30-20)21(27)25(10-22-18)9-16(26)24-13-3-4-14-15(8-13)29-6-5-28-14/h3-4,7-8,10H,5-6,9H2,1-2H3,(H,24,26)
• InChI Key: KLXRMTPNPUKYAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC5=C(C=C4)OCCO5)C
• Molecular Formula: C21H18N4O4S
• Molecular Weight: 422.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18N4O4S and its molecular weight is 422.46. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer’s Disease Treatment

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Antibacterial Applications

The compound has shown potential as an antibacterial agent. .

Biofilm Inhibition

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Hemolytic Activity

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Mechanism of Action

Target of Action

Similar compounds have been studied for their potential as therapeutic agents for alzheimer’s disease . They are known to inhibit cholinesterase enzymes , which play a crucial role in nerve signal transmission.

Mode of Action

Based on the structure and the known activity of similar compounds, it can be inferred that it may interact with its targets (possibly cholinesterase enzymes) and inhibit their activity . This inhibition could lead to an increase in the concentration of acetylcholine in the brain, improving nerve signal transmission and potentially alleviating symptoms of Alzheimer’s Disease.

Biochemical Pathways

The compound likely affects the cholinergic pathway, given its potential inhibitory effect on cholinesterase enzymes . By inhibiting these enzymes, the compound could prevent the breakdown of acetylcholine, a neurotransmitter essential for memory and learning. This could lead to an increase in acetylcholine levels, enhancing cholinergic transmission and potentially improving cognitive function in Alzheimer’s patients.

Result of Action

The result of the compound’s action would likely be an increase in acetylcholine levels in the brain, due to the inhibition of cholinesterase enzymes . This could enhance nerve signal transmission and potentially improve cognitive function in Alzheimer’s patients.